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molecular formula C10H13NO2 B3021618 Methyl 2-(benzylamino)acetate CAS No. 53386-64-4

Methyl 2-(benzylamino)acetate

Cat. No. B3021618
CAS RN: 53386-64-4
M. Wt: 179.22 g/mol
InChI Key: UAWVZBDVSNLPDT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06608100B1

Procedure details

In scheme 6 b), methyl bromoacetate 22 is treated with benzylamine in CH2Cl2 at room temperature for 16 h. The N-benzylglycine methyl ester derivative 23 was obtained in 86% yield. This intermediate can be either acylated with a carboxylic acid derivative and DCC in THF or sulfonated with an appropriate sulfonyl chloride and triethylamine in CH2Cl2 to give derivative 24 or 25 as desired in good to excellent yields.
Name
methyl bromoacetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
benzylamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
CH2Cl2
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
N-benzylglycine methyl ester
Yield
86%

Identifiers

REACTION_CXSMILES
Br[CH2:2][C:3]([O:5][CH3:6])=[O:4].[CH2:7]([NH2:14])[C:8]1[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=1>C(Cl)Cl>[CH3:6][O:5][C:3](=[O:4])[CH2:2][NH:14][CH2:7][C:8]1[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=1

Inputs

Step One
Name
methyl bromoacetate
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrCC(=O)OC
Name
benzylamine
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C1=CC=CC=C1)N
Name
CH2Cl2
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(Cl)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
N-benzylglycine methyl ester
Type
product
Smiles
COC(CNCC1=CC=CC=C1)=O
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 86%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.